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Compound of Interest

Compound Name: ALKYL KETENE DIMER

Cat. No.: B1176502 Get Quote

These application notes provide a comprehensive overview and detailed protocols for the

internal sizing of paper and paper-based products using Alkyl Ketene Dimer (AKD) at a

neutral pH. This process is crucial for imparting water resistance to various grades of paper,

enhancing their durability and printability.[1][2][3]

Introduction to AKD Internal Sizing
Alkyl Ketene Dimer (AKD) is a highly effective neutral sizing agent used extensively in the

papermaking industry.[2] Unlike traditional acidic sizing methods, AKD operates efficiently in a

neutral to slightly alkaline pH range (typically 7.0-8.5), which offers several advantages,

including reduced equipment corrosion and improved paper permanence.[1][2] AKD functions

by forming covalent ester bonds with the hydroxyl groups of cellulose fibers, creating a

hydrophobic layer that repels water.[1][4] This process, known as curing, is dependent on time

and temperature and is typically completed in the drying section of a paper machine.[2][4]

The successful application of AKD sizing requires careful control over several parameters,

including the preparation of a stable AKD emulsion, proper dosage, effective retention on the

fibers, and optimal curing conditions.[2][4]

Materials and Equipment
Materials:

AKD Wax
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Cationic Starch

Dispersant/Stabilizer

Deionized Water

Pulp Slurry

Retention Aids (e.g., Cationic Polyacrylamide - CPAM)

pH adjustment chemicals (e.g., Sodium Hydroxide, Sulfuric Acid)

Equipment:

High-speed shear emulsifier/homogenizer

Heating and stirring apparatus (e.g., water bath, hot plate with magnetic stirrer)

Beakers and other standard laboratory glassware

pH meter

Viscometer

Particle size analyzer

Paper machine or handsheet former

Drying oven or heated press

Cobb sizing tester

Experimental Protocols
Preparation of AKD Emulsion
A stable AKD emulsion is critical for uniform distribution and effective sizing.[2] The following

protocol describes a typical laboratory-scale preparation.

Protocol:
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Starch Gelatinization (if required):

Prepare a cationic starch solution (concentration as per manufacturer's recommendation).

Heat the solution to 95°C while stirring and maintain for 20 minutes to ensure complete

gelatinization.

Cool the gelatinized starch solution to 60-70°C.[5]

Melting AKD Wax:

In a separate vessel, melt the AKD wax at approximately 70-75°C.[5][6]

Pre-emulsification:

Slowly add the molten AKD wax to the hot water (60-90°C) or gelatinized starch solution

containing a dispersant, under constant stirring.[7] The ratio of components can be

optimized, but a starting point is provided in the table below.

Homogenization:

Transfer the pre-emulsion to a high-speed shear emulsifier or a high-pressure

homogenizer.

Homogenize the mixture at a high speed (e.g., 11,000 rpm) for a specified time (e.g., 9

minutes) or for 1-3 passes through a homogenizer at a pressure of 25-40 MPa.[6][7]

Cooling and Storage:

Rapidly cool the resulting emulsion to below 40°C.

Store the AKD emulsion in a cool, dry place. The typical shelf life is around 3 months when

stored at 4-30°C.[8]

Table 1: Typical Formulation for AKD Emulsion Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://patents.google.com/patent/CN105421145A/en
https://patents.google.com/patent/CN105421145A/en
https://bioresources.cnr.ncsu.edu/resources/preparation-and-characterization-of-a-high-performance-emulsion-using-a-polymeric-emulsifier-and-akd/
https://patents.google.com/patent/CN104499363A/en
https://bioresources.cnr.ncsu.edu/resources/preparation-and-characterization-of-a-high-performance-emulsion-using-a-polymeric-emulsifier-and-akd/
https://patents.google.com/patent/CN104499363A/en
https://m.waterdecolouringagent.com/sale-52391316-pulp-internal-sizing-agent-papermaking-chemical-aid-alkyl-ketene-dimer-akd-neutral-sizing-emulsion.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component Concentration/Amount Purpose

AKD Wax 10-20% (by weight) Sizing Agent

Cationic Starch
0.05-1 times the mass of AKD

wax
Emulsifier and Stabilizer

Dispersant
0.005-0.1 times the mass of

AKD wax
Prevents agglomeration

Hot Water
1-9 times the mass of AKD

wax
Continuous phase

Internal Sizing Application
This protocol outlines the addition of the AKD emulsion to the pulp slurry.

Protocol:

Pulp Preparation:

Prepare a pulp slurry of the desired consistency.

Adjust the pH of the pulp slurry to the optimal range for AKD sizing, which is typically

between 7.5 and 8.5.[9]

Addition of AKD Emulsion:

The AKD emulsion is typically added to the pulp stock in the wet end of the paper

machine, for instance, in the mixing chest.[2][8]

The dosage of AKD is critical and depends on the desired level of sizing and the type of

pulp. A typical dosage ranges from 0.1% to 0.4% of AKD solids based on the dry weight of

the pulp.[8][10]

Retention Aid Addition:

To ensure the AKD particles are retained on the cellulose fibers, a retention aid is often

necessary.[2]
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A dual retention system, for example, combining cationic starch and a high molecular

weight polyacrylamide (PAM), is often employed.[8]

Cationic starch is typically added before the AKD emulsion, followed by the addition of

PAM further downstream.[11]

Table 2: Key Parameters for AKD Internal Sizing Application

Parameter Recommended Range Notes

Pulp Slurry pH 7.0 - 8.5[1][9]

Optimal performance is often

seen between pH 7.5 and 8.5.

[9]

AKD Emulsion Dosage 0.1% - 0.4% (on dry pulp)[8]

Standard sizing: 0.1-0.2%;

Heavy-duty sizing: 0.3-0.4%.

[8]

Cationic Starch Dosage 0.6% - 1.2% (on dry pulp)[8]
Degree of substitution ≥0.025.

[8]

PAM Dosage
0.05% - 0.1% (working

concentration)

Molecular weight: 3.0×10⁶ -

5.0×10⁶ Da.[8]

Pulp Temperature Varies
Temperature affects the

reactivity of AKD.[2]

Curing Process
The final step to achieve effective sizing is the curing of the AKD.

Protocol:

Sheet Formation:

The treated pulp is formed into a sheet using a paper machine or a handsheet former.

Drying and Curing:
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The sheet is passed through a drying section where heating not only removes water but

also facilitates the curing of AKD.[2]

The curing process involves the chemical reaction between AKD and the cellulose fibers

to form ester bonds.[4]

The temperature of the drying section is a critical factor, and the sizing reaction typically

requires a temperature of at least 95°C to initiate.[12]

It is important to note that the full sizing effect may not be immediate and can continue to

develop for a period after the paper is produced.[12] To accelerate this for testing

purposes, paper samples can be dried in an oven at 105°C for 10 minutes.[12]

Data Presentation
Table 3: Summary of Quantitative Parameters for AKD Sizing
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Parameter Value/Range Unit Reference

AKD Emulsion Solid

Content
10 - 20 % [8]

AKD Emulsion pH 2 - 4 - [8]

AKD Emulsion

Viscosity
10 - 20 mPa.s (at 25°C) [8]

Homogenization

Pressure
25 - 40 MPa [7]

Emulsification

Temperature
65 - 85 °C [6]

Optimal Sizing pH 7.5 - 8.5 - [9]

Curing Initiation

Temperature
≥ 95 °C [12]

AKD Dosage

(Standard)
0.1 - 0.2 % on dry pulp [8]

AKD Dosage (Heavy-

Duty)
0.3 - 0.4 % on dry pulp [8]

Mandatory Visualizations
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Caption: Experimental workflow for AKD internal sizing at neutral pH.
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Caption: Simplified mechanism of AKD internal sizing on cellulose fibers.

Troubleshooting
Table 4: Common Issues and Solutions in AKD Sizing
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Issue Potential Cause(s) Recommended Solution(s)

Inadequate Sizing

Insufficient AKD dosage, poor

retention, inadequate curing

(low temperature), unfavorable

pH.

Increase AKD dosage,

optimize retention aid system,

ensure proper drying

temperature, maintain pH in

the optimal range.[2]

Poor Emulsion Stability

Incorrect preparation, improper

storage, issues with

emulsifying agents.

Review and adjust the

emulsion preparation process,

ensure proper storage

conditions, evaluate the choice

and dosage of emulsifiers.[2]

Deposits on Paper Machine

Excessive AKD dosage, poor

retention, interaction with other

chemicals.

Optimize AKD dosage,

improve retention, investigate

chemical interactions in the

wet end.[2]

Delayed Curing
Insufficient drying temperature

or time.

Increase the temperature or

residence time in the drying

section.[2]

Foaming Issues
Excessive use of AKD or

certain emulsifiers.

Adjust AKD and emulsifier

levels, consider using

defoaming agents.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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